![molecular formula C9H11N3O B1532171 5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile CAS No. 1258640-21-9](/img/structure/B1532171.png)
5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile
Overview
Description
5,6-Diethyl-3-oxo-2,3-dihydropyridazine-4-carbonitrile, also known as DPC, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. DPC belongs to the pyridazine family of compounds and has a molecular formula of C10H12N4O.
Scientific Research Applications
Synthesis and Biological Activities
Novel Pyrimidine and Triazole Fused Derivatives
Research has synthesized novel dihydropyrimidinecarbonitrile derivatives and investigated their antioxidant and anti-inflammatory activities. Some compounds exhibited potent activities, indicating potential therapeutic applications (Bhalgat et al., 2014).
Pyrazole Derivatives for Antimicrobial and Antituberculosis
A series of pyrazole derivatives were synthesized and showed good antimicrobial and antituberculosis activities. This suggests their usefulness in combating bacterial and TB infections (Vasava et al., 2019).
Anticancer Scaffolds
The synthesis of dihydropyrano[2,3-c]pyrazoles as potential anticancer scaffolds was achieved through a green protocol, showing promising anticancer activity against several human cancer cell lines. This work highlights the potential of these compounds in cancer therapy (Nimbalkar et al., 2017).
Fused Heterocyclic Compounds for Antioxidant Activity
The synthesis of novel fused heterocyclic compounds derived from tetrahydropyrimidine and their investigation for antioxidant activities showcased the potential of these compounds as antioxidants (Salem et al., 2015).
Chemical Synthesis and Characterization
Multi-Component Synthesis
A study reported the efficient one-pot, multicomponent-tandem synthesis of highly functionalized 1,4-dihydropyrano[2,3-c]-pyrazole-5-carbonitriles, showcasing a novel method for synthesizing complex molecules (Upadhyay et al., 2017).
Green Synthesis Approaches
The utilization of sodium ascorbate as a catalyst for the synthesis of pyrazole derivatives via an eco-friendly method emphasizes the shift towards greener and more sustainable chemical syntheses (Kiyani & Bamdad, 2018).
Properties
IUPAC Name |
3,4-diethyl-6-oxo-1H-pyridazine-5-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O/c1-3-6-7(5-10)9(13)12-11-8(6)4-2/h3-4H2,1-2H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKBDFDHBKIFPIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C(=O)NN=C1CC)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001199521 | |
Record name | 4-Pyridazinecarbonitrile, 5,6-diethyl-2,3-dihydro-3-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001199521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1258640-21-9 | |
Record name | 4-Pyridazinecarbonitrile, 5,6-diethyl-2,3-dihydro-3-oxo- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1258640-21-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Pyridazinecarbonitrile, 5,6-diethyl-2,3-dihydro-3-oxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001199521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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